Cas no 90390-49-1 (3-Chloro-5-fluorobenzaldehyde)
3-Chloro-5-fluorobenzaldehyde (CAS: 823-92-7) is a halogenated aromatic aldehyde with the molecular formula C₇H₄ClFO. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern, featuring both chloro and fluoro groups at the 3- and 5-positions, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing effects of the halogens improve its utility in forming heterocyclic compounds and fine chemicals. With high purity and stability under standard conditions, it is a reliable building block for researchers developing advanced molecular structures. Proper handling and storage are recommended due to its aldehyde functionality.
3-Chloro-5-fluorobenzaldehyde structure
Product Name:3-Chloro-5-fluorobenzaldehyde
CAS No:90390-49-1
MF:C7H4ClFO
MW:158.557464599609
MDL:MFCD02261734
CID:91017
PubChem ID:2734839
Update Time:2025-06-07
3-Chloro-5-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-fluorobenzaldehyde
- 3-Chloro-5-fluorobenzaldehyde (ACI)
- CS-B0666
- PS-8803
- 3-Chloro-5-fluoro-benzaldehyde
- EN300-141431
- SCHEMBL224110
- MFCD02261734
- J-512266
- STL555084
- Benzaldehyde, 3-chloro-5-fluoro-
- AKOS005257576
- Z1203161793
- AC-2300
- BBL101288
- AB11796
- 90390-49-1
- C3365
- SY030344
- DTXSID10370529
- QWBYWPJNPKGEBO-UHFFFAOYSA-N
- DB-057200
-
- MDL： MFCD02261734
- Inchi： 1S/C7H4ClFO/c8-6-1-5(4-10)2-7(9)3-6/h1-4H
- InChI Key： QWBYWPJNPKGEBO-UHFFFAOYSA-N
- SMILES： O=CC1C=C(Cl)C=C(F)C=1
Computed Properties
- Exact Mass: 157.99300
- Monoisotopic Mass: 157.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: White solid
- Density: 1.352
- Melting Point: 40.0 to 44.0 deg-C
- Boiling Point: 202.9°C at 760 mmHg
- Flash Point: 76.5 °C
- Refractive Index: 1.559
- PSA: 17.07000
- LogP: 2.29160
- Sensitiveness: Air Sensitive
- Solubility: Insoluble in water
3-Chloro-5-fluorobenzaldehyde Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazard Category Code： 36/37/38-23/24/25
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Inert atmosphere,2-8°C
3-Chloro-5-fluorobenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
3-Chloro-5-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255676-100g |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 95+% | 100g |
$199 | 2021-06-16 | |
| Alichem | A014000057-1g |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QX867-20g |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 97% | 20g |
594.0CNY | 2021-07-15 | |
| TRC | C584878-100mg |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C584878-250mg |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C584878-500mg |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C584878-1g |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 1g |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005820-1g |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 97% | 1g |
￥27 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005820-5g |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 97% | 5g |
￥88 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005820-250mg |
3-Chloro-5-fluorobenzaldehyde |
90390-49-1 | 97% | 250mg |
￥26 | 2024-05-21 |
3-Chloro-5-fluorobenzaldehyde Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
90390-49-1 (3-Chloro-5-fluorobenzaldehyde) Related Products
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- 165047-23-4(2-Chloro-4,5-difluorobenzaldehyde)
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- 5527-95-7(4-Chloro-3-Fluorobenzaldehyde)
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- 879093-02-4(4-Chloro-2,5-difluorobenzaldehyde)
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